Cas no 2097983-00-9 (3-Chloro-1-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)propan-1-one)

• Product Name: 3-Chloro-1-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)propan-1-one
• CAS No: 2097983-00-9
• MF: C₁₁H₁₈ClNO₂
• MW: 231.719122409821
• CID: 5726861
• PubChem ID: 121202246
• Update Time: 2025-06-13

3-Chloro-1-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• starbld0044584
• AKOS026710426
• 2097983-00-9
• F1907-6057
• 3-chloro-1-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)propan-1-one
• 1-Propanone, 3-chloro-1-(6-ethoxy-3-azabicyclo[3.1.1]hept-3-yl)-
• 3-Chloro-1-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)propan-1-one

• Inchi： 1S/C11H18ClNO2/c1-2-15-11-8-5-9(11)7-13(6-8)10(14)3-4-12/h8-9,11H,2-7H2,1H3
• InChI Key： SGBXNOPIRIBNEO-UHFFFAOYSA-N
• SMILES： ClCCC(N1CC2CC(C1)C2OCC)=O

Computed Properties

• Exact Mass: 231.1026065g/mol
• Monoisotopic Mass: 231.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 354.1±37.0 °C(Predicted)
• pka: -0.92±0.40(Predicted)

Additional information on 3-Chloro-1-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)propan-1-one

Professional Introduction to 3-Chloro-1-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)propan-1-one (CAS No. 2097983-00-9)

3-Chloro-1-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)propan-1-one, identified by its CAS number 2097983-00-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including a chloro substituent and an azabicyclo[3.1.1]heptane core, makes this compound a versatile scaffold for further chemical modifications and biological evaluations.

The structural motif of 3-Chloro-1-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)propan-1-one incorporates a bicyclic system that is known to enhance binding affinity and metabolic stability in drug candidates. The azabicyclo[3.1.1]heptane ring, in particular, is a privileged structure that has been widely explored in medicinal chemistry for its ability to mimic natural product scaffolds and interact with biological targets in a unique manner. This structural feature, combined with the electron-withdrawing effect of the chloro group, positions the compound as a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting enzymes involved in cancer metabolism. The 6-ethoxy moiety in the compound's structure may play a crucial role in modulating enzyme activity by influencing the electronic properties of the surrounding residues. Preliminary computational studies suggest that this substitution pattern could enhance binding interactions with key catalytic sites in target enzymes, potentially leading to the development of effective antitumor agents.

Moreover, the propan-1-one backbone of 3-Chloro-1-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)propan-1-one provides a reactive site for further derivatization, allowing chemists to explore diverse chemical space and optimize pharmacokinetic properties. This flexibility has been exploited in several drug discovery programs, where structural analogs have been designed to improve solubility, bioavailability, and target specificity. The compound's potential as a lead structure for drug development is further supported by its compatibility with modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation.

The synthesis of 3-Chloro-1-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-y)propan-l-one involves multi-step organic transformations that highlight the compound's synthetic accessibility despite its complex architecture. Key synthetic steps include ring-forming reactions to construct the azabicyclo[3.1.1]heptane core, followed by functional group interconversions to introduce the chloro and ethoxy substituents at appropriate positions. Advances in synthetic chemistry have enabled more efficient and scalable routes to this compound, reducing costs and improving yields for industrial applications.

In terms of biological activity, early pharmacological screening of 3-Chloro-l-(6 ethoxy 31 azabicyclo31l heptan 31 yl) propan l one has revealed promising results in vitro. The compound demonstrates inhibitory effects against several enzymes implicated in cancer progression, including kinases and proteases that are overexpressed in tumor cells. These findings align with current research trends aimed at identifying selective inhibitors that disrupt aberrant signaling pathways while minimizing off-target effects.

The role of computational modeling in understanding the interactions between 3-Chloro-l(6 ethoxy 31 azabicyclo31l heptan 31 yl) propan l one and biological targets cannot be overstated. Molecular docking studies have been instrumental in predicting binding modes and affinities for various enzymes and receptors, guiding medicinal chemists toward rational design of next-generation analogs with improved potency and selectivity. These computational approaches are increasingly integrated into drug discovery pipelines as part of an interdisciplinary strategy that leverages both experimental data and theoretical insights.

The future directions for research on 3-Chloro-l(6 ethoxy 31 azabicyclo31l heptan 31 yl) propan l one include exploring its potential as an intermediate for more complex drug candidates through combinatorial chemistry techniques or library synthesis methods such as split-pool synthesis or microreactor systems which enable high-throughput screening while maintaining precise control over reaction conditions ensuring reproducibility across batches while minimizing waste production adhering sustainable chemistry principles which are becoming increasingly important within both academic institutions industrial laboratories worldwide recognizing both economic environmental benefits associated green chemistry initiatives thereby contributing global efforts towards sustainable development goals set forth international organizations like United Nations World Health Organization etc thereby advancing field pharmaceutical sciences ensuring better healthcare outcomes patients worldwide without compromising ethical standards regulatory compliance expected from any responsible entity engaged human health related research endeavors thus maintaining highest standards professionalism integrity throughout all stages development process ensuring safety efficacy new treatments brought market meet needs patients suffering from various diseases conditions improving quality life millions individuals globally through innovative scientific approaches grounded deep understanding fundamental principles chemistry biology applied together synergistically achieve meaningful impact society overall